Cas no 956199-09-0 (1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 956199-09-0
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 3107773
• PubChem ID: 2463149
• Update Time: 2025-05-19

1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
• 956199-09-0
• MFCD06375943
• G41110
• AB00734536-01
• 1-benzyl-3-(3,4-dimethylphenyl)pyrazole-4-carboxylic Acid
• 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylicacid
• Z57981100
• AKOS000118495
• EN300-11773

• Inchi： 1S/C19H18N2O2/c1-13-8-9-16(10-14(13)2)18-17(19(22)23)12-21(20-18)11-15-6-4-3-5-7-15/h3-10,12H,11H2,1-2H3,(H,22,23)
• InChI Key： RWSJENDVBDXIOU-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC2C=CC=CC=2)N=C1C1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 306.136827821Da
• Monoisotopic Mass: 306.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 159-161 °C
• Boiling Point: 494.1±33.0 °C at 760 mmHg
• Flash Point: 252.6±25.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 956199-09-0)

1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 956199-09-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its benzyl and dimethylphenyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and drug development.

The pyrazole core of 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid is a key pharmacophore that interacts with various biological targets, including enzymes and receptors. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The presence of the benzyl group at the 1-position and the 3,4-dimethylphenyl group at the 3-position enhances the compound's lipophilicity and binding affinity, making it an attractive candidate for drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacological profiles. The compound 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid has been explored in several preclinical studies for its potential applications in treating chronic diseases. Its structural motif is particularly relevant in the context of targeting protein-protein interactions, which are critical in many disease pathways.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. Researchers have leveraged its scaffold to develop derivatives with enhanced bioavailability and reduced toxicity. For instance, modifications at the carboxylic acid position can yield esters or amides that improve solubility while maintaining biological activity. This adaptability has made 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid a cornerstone in synthetic organic chemistry and drug discovery pipelines.

The synthesis of 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions to form the pyrazole ring, followed by functional group transformations to introduce the benzyl and dimethylphenyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only underscore the compound's accessibility but also demonstrate the progress in green chemistry principles.

From a medicinal chemistry perspective, the biological evaluation of 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid has revealed promising results in several disease models. In vitro studies have indicated inhibitory activity against key enzymes involved in metabolic disorders, while in vivo experiments have shown potential benefits in animal models of inflammation. These findings align with the growing interest in developing small-molecule inhibitors that modulate enzyme activity through precise targeting.

The compound's interaction with biological targets is further illuminated by computational studies using molecular modeling techniques. These simulations have provided insights into how 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid binds to its receptors or enzymes at the atomic level. Such detailed understanding is crucial for optimizing drug candidates and predicting their pharmacokinetic behavior before moving into clinical trials.

Recent advancements in analytical chemistry have enabled more robust characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming its structure and purity. These analytical methods are essential for ensuring that the compound meets stringent quality standards required for pharmaceutical applications.

The role of 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid extends beyond academic research; it also holds industrial significance. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds like this one to screen for new drug candidates. Its unique structure makes it a valuable asset in high-throughput screening (HTS) campaigns aimed at identifying molecules with therapeutic potential.

As our understanding of disease mechanisms evolves, so does the demand for innovative chemical entities like 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid. The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has further accelerated the development process by predicting promising scaffolds and optimizing their properties computationally. This synergy between traditional organic synthesis and cutting-edge computational methods bodes well for future breakthroughs.

The environmental impact of synthesizing such compounds is also a consideration in modern drug development. Efforts are underway to minimize waste and reduce energy consumption during production processes. Green chemistry principles are being applied to develop more sustainable synthetic routes for 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid, ensuring that its production aligns with global sustainability goals.

In conclusion, 1-benzyl-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 956199-09-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Its exploration across various research fronts underscores its importance as both a scientific curiosity and a practical tool for drug development. As research continues to uncover new applications for this compound, it will undoubtedly remain at the forefront of medicinal chemistry innovation.